Cas no 2680606-71-5 (3-(1-Methylcyclobutyl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 3-(1-Methylcyclobutyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680606-71-5
• MF: C₁₀H₁₄F₃NO₃
• MW: 253.218273639679
• CID: 5646829
• PubChem ID: 165912031
• Update Time: 2025-06-08

3-(1-Methylcyclobutyl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680606-71-5
• EN300-28279225
• 3-(1-methylcyclobutyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• 3-(1-Methylcyclobutyl)-2-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C10H14F3NO3/c1-9(3-2-4-9)5-6(7(15)16)14-8(17)10(11,12)13/h6H,2-5H2,1H3,(H,14,17)(H,15,16)
• InChI Key： SDWYIZVGILVAFI-UHFFFAOYSA-N
• SMILES： FC(C(NC(C(=O)O)CC1(C)CCC1)=O)(F)F

Computed Properties

• Exact Mass: 253.09257779g/mol
• Monoisotopic Mass: 253.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-(1-Methylcyclobutyl)-2-(2,2,2-trifluoroacetamido)propanoic acid

Introduction to 3-(1-Methylcyclobutyl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680606-71-5)

3-(1-Methylcyclobutyl)-2-(2,2,2-trifluoroacetamido)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 2680606-71-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its unique structural framework, which includes a 1-methylcyclobutyl side chain and an amide functional group linked to a trifluoroacetamide moiety. The presence of these distinct structural features imparts distinctive chemical and biological properties, making it a subject of interest for various research applications.

The 1-methylcyclobutyl group is a cyclic alkyl moiety that contributes to the overall steric and electronic properties of the molecule. This structural component is often employed in medicinal chemistry to modulate solubility, metabolic stability, and binding affinity. The cyclobutyl ring, being relatively rigid compared to linear alkanes, can influence the conformational flexibility of the molecule, which is a critical factor in drug design. Additionally, the methyl substituent at the cyclobutyl ring can introduce additional electronic effects that may enhance or alter the biological activity of the compound.

The other prominent feature of this compound is the trifluoroacetamide group attached to the propanoic acid backbone. The trifluoromethyl (–CF₃) group is a well-known pharmacophore that enhances lipophilicity and metabolic stability, which are key factors in drug development. The amide bond itself serves as a versatile link that can be further modified or incorporated into more complex molecular architectures. This amide functionality is also recognized for its role in protein-protein interactions and enzyme inhibition, making it a valuable scaffold in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential applications of 3-(1-methylcyclobutyl)-2-(2,2,2-trifluoroacetamido)propanoic acid more effectively. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and metabolic disorders. For instance, preliminary computational studies have indicated that this molecule could interact with specific binding pockets of enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators.

In addition to its potential role in enzyme inhibition, this compound has also been investigated for its interaction with membrane-bound receptors. The combination of the 1-methylcyclobutyl group and the trifluoroacetamide moiety may facilitate optimal binding affinity and selectivity for target receptors. Such interactions are crucial for developing drugs that can modulate signaling pathways without causing off-target effects. Furthermore, the structural rigidity provided by the cyclobutyl ring may enhance binding stability, which is essential for therapeutic efficacy.

From a synthetic chemistry perspective, 3-(1-methylcyclobutyl)-2-(2,2,2-trifluoroacetamido)propanoic acid represents an interesting challenge due to its complex structural features. The synthesis of this compound requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Recent reports have highlighted novel synthetic routes that leverage transition metal catalysis and asymmetric methods to construct the desired molecular framework efficiently. These advancements not only contribute to the accessibility of this compound but also provide insights into methodologies that can be applied to other structurally similar molecules.

The pharmacokinetic properties of 3-(1-methylcyclobutyl)-2-(2,2,2-trifluoroacetamido)propanoic acid are also subjects of active investigation. The trifluoromethyl group enhances lipophilicity, which can influence absorption and distribution within the body. However, it is essential to balance lipophilicity with metabolic stability to avoid rapid degradation by enzymatic processes. Preliminary pharmacokinetic studies suggest that this compound may exhibit favorable bioavailability profiles when formulated appropriately.

Another area of interest is the potential application of this compound in drug delivery systems. The unique structural features of 3-(1-methylcyclobutyl)-2-(2,2,2-trifluoroacetamido)propanoic acid make it a candidate for incorporation into nanoparticles or other advanced delivery platforms designed to enhance targeted drug delivery or controlled release mechanisms. Such systems are particularly relevant in oncology and chronic disease management where precise control over drug release can significantly improve therapeutic outcomes.

The broader implications of this research extend beyond individual compounds to encompass advancements in drug discovery methodologies. The development of novel synthetic strategies and computational tools has accelerated the process of identifying promising candidates for further clinical evaluation. As such, compounds like 3-(1-methylcyclobutyl)-2-(2,2,2-trifluoroacetamido)propanoic acid serve as valuable building blocks for medicinal chemists seeking to develop next-generation therapeutics.

In conclusion,3-(1-methylcyclobutyl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680606-71-5) represents a fascinating subject of study with significant potential in pharmaceutical research. Its unique structural composition opens up diverse avenues for exploration in enzyme inhibition, receptor interaction studies, synthetic chemistry innovations, pharmacokinetics analysis, and advanced drug delivery systems. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in shaping future therapeutic strategies across multiple disease areas.